Cas no 17334-58-6 (Pelargonin)

Pelargonin structure
Pelargonin structure
Product Name:Pelargonin
CAS No:17334-58-6
MF:C27H31ClO15
MW:630.979048967361
MDL:MFCD00017590
CID:95101
PubChem ID:329757901
Update Time:2025-04-18

Pelargonin Chemical and Physical Properties

Names and Identifiers

    • PELARGONIN CHLORIDE
    • SALVININ
    • PELARGONIDIN-3,5-DIGLUCOSIDE
    • PELARGONIDIN-3,5-DIGLUCOSIDE CHLORIDE
    • PELARGONIDIN-3,5-DIGLUCOSIDE HYDROCHLORIDE
    • PELARGONIDIN-3,5-DI-O-GLUCOSIDE
    • PELARGONIDIN 3,5-DI-O-GLUCOSIDE CHLORIDE
    • MONARDIN
    • 3,5-BIS(GLUCOSYLOXY)-4',7-DIHYDROXYFLAVYLIUM CHLORIDE
    • 3,5-bis(beta-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-1-benzopyrylium chloride
    • PELARGONIN CHLORIDE(P)
    • 3,5-Bis(glucosyloxy)-4μ,7-dihydroxyflavylium chloride, Monardin, Pelargonidin 3,5-di-O-glucoside chloride
    • Pelargonidin-3,5-O-diglucoside chloride
    • PELARGONIDIN-3,5-DIGLUCOSIDE CHLORIDE(PELARGONIN CHLORIDE)(RG)
    • malvidin-3,5-di-O-glucoside chloride
    • pelargonidin 3,5-diglucoside
    • pelargonidin-2,5-diglucoside
    • 3,5-Diglucoside
    • Pelargonin(glycoside)
    • NS00052402
    • Pelargonin
    • Pelargonin chloride, >=90% (HPLC)
    • HY-123894
    • 3,4',5,7-TETRAHYDROXYFLAVYLIUM, CHLORIDE, 3,5-DIGLUCOSIDE
    • NSC 87526
    • EINECS 241-360-0
    • 4OJV6238UJ
    • Pelargonin (VAN)
    • DTXSID601341528
    • Pelargonidin 3,5-di-O-glucoside
    • PELARGONIDIN 3,5-DIGLUCOSIDE [MI]
    • PELARGONIDIN 3,5-DI-.BETA.-D-GLUCOSIDE
    • 17334-58-6
    • 1-Benzopyrylium, 3,5-bis(beta-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-, chloride
    • 1-Benzopyrylium, 3,5-bis(.beta.-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-, chloride
    • PELARGONIDIN 3,5-DI-.BETA.-D-GLUCOPYRANOSIDE
    • Pelargonidin, 3,5-di-beta-D-glucopyranoside
    • Glucopyranoside, pelargonidin-3,5 di-, beta-D-
    • Pelargonin (glycoside)
    • Pelargonidin 3,5-diglucoside (chloride)
    • FS-7561
    • SCHEMBL350109
    • PELARGONIDIN 3-O-GLUCOSIDE-5-O-GLUCOSIDE
    • J-010897
    • AKOS040760619
    • UNII-4OJV6238UJ
    • CS-0086770
    • Pelargonin chloride, analytical standard
    • 3,5-BIS(.BETA.-D-GLUCOPYRANOSYLOXY)-4',7-DIHYDROXYFLAVYLIUM CHLORIDE
    • pelargonidin 3,5-O-diglucoside
    • Pelargonidin 3,5-di-beta-D-glucopyranoside
    • pelargonidin 3,5-di-O-beta-glucoside
    • Pelargonidin 3,5-di-beta-D-glucoside
    • pelargonidin 3,5-di-O-beta-D-glucoside
    • 3,5-Bis(I2-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-1-benzopyrylium
    • Pelargonidin 3,5-di-b-D-glucopyranoside
    • Pelargonidin 3,5-di-I2-D-glucoside
    • G91507
    • Pelargonidin 3,5-di-b-D-glucoside
    • Pelargonidin 3,5-di-O-b-glucoside
    • (2S,3R,4S,5S,6R)-2-[7-hydroxy-2-(4-hydroxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-5-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride
    • 1-Benzopyrylium, 3,5-bis(I(2)-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-, chloride
    • Pelargonidin 3,5-di-O-b-D-glucoside
    • 3,5-Bis(beta-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-1-benzopyrylium
    • Pelargonidin 3,5-di-O-I2-D-glucoside
    • PELARGONIDINE-3-RHAMOGLUCOSIDE
    • Pelargonidin 3,5-di-I2-D-glucopyranoside
    • Pelargonidin 3,5-di-O-I2-glucoside
    • Pelargonidin-3,5-di-O-diglucoside
    • MDL: MFCD00017590
    • Inchi: 1S/C27H30O15.ClH/c28-8-17-19(32)21(34)23(36)26(41-17)39-15-6-12(31)5-14-13(15)7-16(25(38-14)10-1-3-11(30)4-2-10)40-27-24(37)22(35)20(33)18(9-29)42-27;/h1-7,17-24,26-29,32-37H,8-9H2,(H-,30,31);1H/t17-,18-,19-,20-,21+,22+,23-,24-,26-,27-;/m1./s1
    • InChI Key: DIRROHKULXIUCB-DHJOXOLYSA-N
    • SMILES: [Cl-].O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(C2C=CC(=CC=2)O)=[O+]C2C=C(C=C(C=2C=1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

  • Exact Mass: 630.13500
  • Monoisotopic Mass: 630.135
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 7
  • Complexity: 859
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.701
  • Topological Polar Surface Area: 240A^2

Experimental Properties

  • Color/Form: Powder
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 252.36000
  • LogP: -4.84650
  • Specific Rotation: D -291°
  • Vapor Pressure: No data available

Pelargonin Security Information

Pelargonin Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Pelargonin Pricemore >>

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